Cas no 1235200-22-2 (3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide)

• Product Name: 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide
• CAS No: 1235200-22-2
• MF: C₂₀H₂₆N₂OS
• MW: 342.498243808746
• CID: 6090161
• PubChem ID: 49669353
• Update Time: 2025-10-29

3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide
• 3-phenyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]propanamide
• 3-phenyl-N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)propanamide
• 1235200-22-2
• F5033-1026
• CHEMBL3444143
• AKOS024491681
• 3-phenyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)propanamide
• VU0630959-1

• Inchi： 1S/C20H26N2OS/c23-20(7-6-17-4-2-1-3-5-17)21-14-18-8-11-22(12-9-18)15-19-10-13-24-16-19/h1-5,10,13,16,18H,6-9,11-12,14-15H2,(H,21,23)
• InChI Key： YCZJXEFFBHGKHC-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2C=CSC=2)CC1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 342.17658463g/mol
• Monoisotopic Mass: 342.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide

Introduction to 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide (CAS No. 1235200-22-2)

3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide, identified by its CAS number 1235200-22-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenyl group, a thiophene ring, and a piperidine moiety. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research and development.

The molecular structure of 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide is composed of several key functional groups that are known to play crucial roles in modulating biological pathways. The presence of the phenyl ring suggests potential interactions with aromatic hydrocarbon receptors, while the thiophene ring is often associated with antimicrobial and anti-inflammatory properties. The piperidine moiety, on the other hand, is frequently incorporated into drugs due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The compound 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide exemplifies this trend, as it combines several distinct structural features that could potentially target multiple disease pathways simultaneously. This approach has shown promise in early-stage studies, where the compound demonstrated preliminary activity against various biological targets relevant to cancer, inflammation, and neurodegenerative diseases.

The synthesis of 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)propanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the thiophene-piperidine bond, followed by the introduction of the phenyl group and the amide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. The use of such methodologies underscores the compound's complexity and highlights the expertise required in its preparation.

Evaluation of the pharmacological properties of 3-phenyl-N-({1-(thiophen-3-yl)methylpiperidin-4-y}methyl)propanamide has revealed several intriguing findings. In vitro studies have indicated that this compound exhibits moderate binding affinity for certain protein targets, suggesting potential therapeutic utility. For instance, preliminary data suggest that it may interfere with signaling pathways involved in cell proliferation and survival, making it a candidate for further investigation in oncology research. Additionally, its interaction with inflammatory mediators has been explored, revealing potential anti-inflammatory effects that could be relevant in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The compound's pharmacokinetic profile is another critical aspect that has been scrutinized during its development. Studies have been conducted to assess its solubility, stability, and metabolic fate in vitro and in vivo. These investigations have provided valuable insights into how 3-ph enyl-N-{(1-(thiophen -3 -y lmethylpi peridin -4 -y l})me th yl)pr opanam ide behaves within biological systems and how these properties might influence its overall efficacy and safety profile. Understanding these aspects is essential for optimizing drug delivery formulations and ensuring that the compound reaches its target sites effectively.

The integration of computational modeling techniques has further enhanced the understanding of 3-ph enyl-N-{(1-(thiophen -3 -y lmethylpi peridin -4 -y l})me th yl)pr opanam ide's interactions with biological targets. Molecular docking studies have been performed to predict how this compound binds to specific proteins, providing a rational basis for designing derivatives with improved potency or selectivity. These computational approaches complement experimental efforts by offering rapid screening capabilities and helping to identify promising candidates for further validation.

In conclusion, 3-ph enyl-N-{(1-(thiophen -3 -y lmethylpi peridin -4 -y l})me th yl)pr opanam ide (CAS No. 1235200 22 2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted potential applications. Its synthesis showcases cutting-edge organic chemistry techniques, while its pharmacological properties highlight its promise as a therapeutic agent. Ongoing research continues to uncover new insights into this compound's mechanisms of action and potential clinical uses, positioning it as a valuable addition to the growing arsenal of innovative drugs under development.